Cas no 68750-16-3 (2-(2-Amino-2-methyl-propylamino)-ethanol)

• Product Name: 2-(2-Amino-2-methyl-propylamino)-ethanol
• CAS No: 68750-16-3
• MF: C₆H₁₆N₂O
• MW: 132.204041481018
• CID: 526197
• PubChem ID: 226840
• Update Time: 2025-04-23

2-(2-Amino-2-methyl-propylamino)-ethanol Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-[(2-amino-2-methylpropyl)amino]-
• 2-[(2-amino-2-methylpropyl)amino]ethanol
• 2-[(2-amino-2-methyl-propyl)amino]ethanol
• 2-[(2-amino-2-methylpropyl)amino]ethan-1-ol
• DTXSID70280630
• 2-((2-amino-2-methylpropyl)amino)ethanol
• NSC-17714
• 68750-16-3
• AKOS006342801
• FT-0709708
• N1 -(2-hydroxyethyl)-2-methyl-1,2-propandiamine
• 9AK
• OEDKOOAJXTXCQZ-UHFFFAOYSA-N
• NSC17714
• SCHEMBL2715389
• N1-(2-HYDROXYETHYL)-2-METHYL-1,2-PROPANEDIAMINE
• 2-(2-amino-2-methylpropylamino)ethanol
• 2-(2-Amino-2-methyl-propylamino)ethanol
• 2-(2-Amino-2-methyl-propylamino)-ethanol

• Inchi： 1S/C6H16N2O/c1-6(2,7)5-8-3-4-9/h8-9H,3-5,7H2,1-2H3
• InChI Key： OEDKOOAJXTXCQZ-UHFFFAOYSA-N
• SMILES： OCCNCC(C)(C)N

Computed Properties

• Exact Mass: 132.12638
• Monoisotopic Mass: 132.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 73.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• Density: 1.0004 (rough estimate)
• Melting Point: 2.5°C
• Boiling Point: 244.15°C (rough estimate)
• Flash Point: 99.2°C
• Refractive Index: 1.4698 (estimate)
• PSA: 58.28
• LogP: 0.39680
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-(2-Amino-2-methyl-propylamino)-ethanol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 2-(2-Amino-2-methyl-propylamino)-ethanol

Comprehensive Guide to Ethanol,2-[(2-amino-2-methylpropyl)amino]- (CAS No. 68750-16-3): Properties, Applications, and Industry Insights

Ethanol,2-[(2-amino-2-methylpropyl)amino]- (CAS No. 68750-16-3) is a specialized amino alcohol compound with unique chemical properties that make it valuable in various industrial and research applications. This comprehensive guide explores its molecular structure, physical characteristics, common uses, and emerging trends in the chemical sector, providing essential information for researchers, formulators, and industry professionals.

The chemical structure of 2-[(2-amino-2-methylpropyl)amino]ethanol features both amino and hydroxyl functional groups, giving it amphoteric properties that contribute to its versatility. With a molecular formula of C6H16N2O, this compound typically appears as a colorless to pale yellow liquid at room temperature, with moderate solubility in water and organic solvents. Its balanced hydrophilic-lipophilic character makes it particularly useful in formulation chemistry where controlled solubility is required.

In industrial applications, Ethanol,2-[(2-amino-2-methylpropyl)amino]- serves as a key intermediate in the synthesis of various specialty chemicals. The compound's bifunctional nature allows it to participate in multiple reaction pathways, including condensation, alkylation, and complex formation. Recent studies highlight its growing importance in the development of advanced materials, particularly in polymer modification and surface treatment technologies where its unique structural features can enhance material performance.

The pharmaceutical industry has shown increasing interest in 68750-16-3 as a building block for drug development. Its molecular framework appears in several pharmacologically active compounds, particularly those targeting neurological and cardiovascular conditions. Researchers are investigating its potential in creating novel drug delivery systems, where its amphiphilic properties may improve bioavailability of poorly soluble active pharmaceutical ingredients (APIs).

From an environmental and safety perspective, 2-[(2-amino-2-methylpropyl)amino]ethanol requires standard laboratory handling precautions. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended when working with concentrated forms of the chemical. The compound's biodegradation profile and ecotoxicological data have become important considerations for manufacturers seeking sustainable chemical solutions.

The global market for Ethanol,2-[(2-amino-2-methylpropyl)amino]- has shown steady growth, driven by demand from Asia-Pacific regions where chemical manufacturing continues to expand. Industry analysts note particular interest in high-purity grades for electronic applications and advanced material synthesis. Pricing trends reflect fluctuations in precursor availability and regional production capacities, with specialty grades commanding premium values in technical markets.

Recent technological advancements have opened new possibilities for 68750-16-3 applications. In nanotechnology, researchers are exploring its use as a stabilizing agent for nanoparticle synthesis. The compound's ability to coordinate with metal ions while providing steric stabilization makes it attractive for creating uniform nanoscale materials with controlled properties. These developments align with current industry focus on precision chemistry and functional materials.

Quality control standards for 2-[(2-amino-2-methylpropyl)amino]ethanol typically include specifications for purity (often ≥98%), water content, and residual solvents. Analytical methods such as GC-MS, HPLC, and NMR spectroscopy provide comprehensive characterization for different industrial grades. Manufacturers increasingly adopt quality-by-design approaches to ensure batch-to-batch consistency, particularly for applications requiring strict compositional control.

Storage and handling recommendations for Ethanol,2-[(2-amino-2-methylpropyl)amino]- emphasize protection from moisture and extreme temperatures. The compound is typically supplied in sealed containers under inert atmosphere to maintain stability. Shelf life considerations have become more prominent in procurement decisions, with some users preferring just-in-time delivery models for sensitive applications.

Emerging research directions for 68750-16-3 include exploration of its catalytic properties and potential in green chemistry applications. Some studies suggest modified derivatives may serve as organocatalysts for sustainable synthetic transformations. These developments respond to growing industry demand for environmentally benign chemical processes and align with principles of green chemistry.

For researchers working with 2-[(2-amino-2-methylpropyl)amino]ethanol, proper analytical characterization is essential. Modern techniques like two-dimensional NMR and high-resolution mass spectrometry provide detailed structural information, while thermal analysis methods help understand its stability profile. These characterization approaches support quality control and help identify potential impurities that might affect performance in specific applications.

The regulatory status of Ethanol,2-[(2-amino-2-methylpropyl)amino]- varies by region, with most jurisdictions classifying it as a standard industrial chemical. However, users should stay informed about evolving chemical regulations, particularly concerning workplace exposure limits and environmental discharge requirements. Many manufacturers now provide comprehensive safety data sheets that include regulatory information and handling guidelines.

Future prospects for 68750-16-3 appear promising, with potential applications in energy storage materials and advanced coatings. The compound's molecular features make it suitable for designing novel electrolyte additives and functional polymer coatings. These potential uses align with global trends toward energy-efficient technologies and high-performance materials.

When sourcing 2-[(2-amino-2-methylpropyl)amino]ethanol, buyers should consider technical specifications, supplier reliability, and logistical factors. The market offers various purity grades and packaging options to meet different application requirements. Some suppliers now provide customized solutions, including blended formulations or derivatives tailored to specific industrial needs.

In conclusion, Ethanol,2-[(2-amino-2-methylpropyl)amino]- (CAS No. 68750-16-3) represents a versatile chemical intermediate with growing importance across multiple industries. Its unique structural properties continue to inspire innovative applications, from advanced materials to pharmaceutical development. As chemical technologies evolve, this compound will likely find new roles in emerging fields, maintaining its relevance in the specialty chemicals landscape.